Cas no 1805036-30-9 (5-Cyano-3,4-difluorobenzyl chloride)

5-Cyano-3,4-difluorobenzyl chloride is a versatile aromatic intermediate used in organic synthesis, particularly in pharmaceutical and agrochemical applications. Its structure features a reactive benzyl chloride group, enabling nucleophilic substitution reactions, while the cyano and difluoro substituents enhance its utility as a building block for more complex molecules. The electron-withdrawing properties of the cyano and fluorine groups influence reactivity and stability, making it valuable for designing compounds with specific electronic characteristics. This compound is typically handled under controlled conditions due to its sensitivity to moisture and reactivity. Its purity and consistent performance make it suitable for precision synthesis in research and industrial settings.

5-Cyano-3,4-difluorobenzyl chloride structure

1805036-30-9 structure

Product Name:5-Cyano-3,4-difluorobenzyl chloride

CAS No:1805036-30-9

MF:C₈H₄ClF₂N

MW:187.573867797852

CID:4980846

Update Time:2025-10-22

5-Cyano-3,4-difluorobenzyl chloride Chemical and Physical Properties

Names and Identifiers

- 5-Cyano-3,4-difluorobenzyl chloride
- Inchi： 1S/C8H4ClF2N/c9-3-5-1-6(4-12)8(11)7(10)2-5/h1-2H,3H2
- InChI Key： ZMJKITFKISMRJJ-UHFFFAOYSA-N
- SMILES： ClCC1C=C(C(=C(C#N)C=1)F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 201
XLogP3: 2.2
Topological Polar Surface Area: 23.8

5-Cyano-3,4-difluorobenzyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013011775-250mg	5-Cyano-3,4-difluorobenzyl chloride	1805036-30-9	97%	250mg	484.80 USD	2021-06-25
Alichem	A013011775-500mg	5-Cyano-3,4-difluorobenzyl chloride	1805036-30-9	97%	500mg	839.45 USD	2021-06-25
Alichem	A013011775-1g	5-Cyano-3,4-difluorobenzyl chloride	1805036-30-9	97%	1g	1,534.70 USD	2021-06-25